molecular formula C11H9Cl2NO2 B8406724 2-(2,4-Dichlorobenzylidene)-3-oxobutanamide

2-(2,4-Dichlorobenzylidene)-3-oxobutanamide

Cat. No.: B8406724
M. Wt: 258.10 g/mol
InChI Key: UUOMTNNVRYLEFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,4-Dichlorobenzylidene)-3-oxobutanamide is a useful research compound. Its molecular formula is C11H9Cl2NO2 and its molecular weight is 258.10 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H9Cl2NO2

Molecular Weight

258.10 g/mol

IUPAC Name

2-[(2,4-dichlorophenyl)methylidene]-3-oxobutanamide

InChI

InChI=1S/C11H9Cl2NO2/c1-6(15)9(11(14)16)4-7-2-3-8(12)5-10(7)13/h2-5H,1H3,(H2,14,16)

InChI Key

UUOMTNNVRYLEFQ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C(=CC1=C(C=C(C=C1)Cl)Cl)C(=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A suspension of acetoacetamide (5.05 g, 50 mmol), 2,4-di-chlorobenzaldehyde (9.20 g, 52 mmole), piperidine (170 mg, 2 mmol) and acetic acid (120 mg, 2 mmol) in isopropanol (50 mL) was stirred at room temperature for 14 h. The precipitation was collected and rinsed with an additional isopropanol (20 mL). After drying in vacuo, 2-(2,4-dichlorobenzylidene)-3-oxobutanamide was obtained as a white solid (6.3g, 49%).
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5.05 g
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9.2 g
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120 mg
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50 mL
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Yield
49%

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